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Compound of Interest

Compound Name: Clofibric-d4 Acid

Cat. No.: B562975

For Researchers, Scientists, and Drug Development Professionals

Introduction

Clofibric-d4 acid is the deuterated form of clofibric acid, the active metabolite of the lipid-
lowering drug clofibrate.[1][2][3] Due to its structural similarity and mass difference, Clofibric-
d4 acid is an ideal internal standard for the quantification of clofibric acid in biological samples
using mass spectrometry techniques such as Gas Chromatography-Mass Spectrometry (GC-
MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[4] Clofibric acid itself is a
peroxisome proliferator-activated receptor alpha (PPARa) agonist, which plays a crucial role in
the regulation of lipid metabolism.[3][4]

These application notes provide detailed protocols for the preparation of Clofibric-d4 acid
solutions and an overview of its application as an internal standard.

Data Presentation
Physicochemical Properties of Clofibric-d4 Acid
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Property Value Reference

) 2-(4-chlorophenoxy-d4)-2-
Chemical Name o [4]
methylpropanoic acid

CAS Number 1184991-14-7 [4][5]
Molecular Formula C10H7D4CIO3 [5]
Molecular Weight 218.67 g/mol [51[6]
Appearance Solid [4]
N Soluble in Acetonitrile, DMSO,
Solubility [4]
Methanol

Store at -20°C for long-term
Storage - [7]
stability

Recommended Concentrations for Internal Standard

Application Recommended Concentration Range

LC-MS/MS Bioanalysis 0.1 pg/mL to 20 pg/mL

Note: The optimal concentration of the internal standard should be determined empirically for
each specific assay and instrument.

Experimental Protocols
Safety Precautions

» Always handle Clofibric-d4 acid in a well-ventilated area or a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

o Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Protocol 1: Preparation of a 1 mg/mL Stock Solution
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This protocol describes the preparation of a 1 mg/mL stock solution of Clofibric-d4 acid in
methanol.

Materials:

o Clofibric-d4 acid (solid)

o Methanol (LC-MS grade or equivalent)
e Analytical balance

e Volumetric flask (e.g., 1 mL or 5 mL)

e Pipettes

» Vortex mixer

» Ultrasonic bath (optional)

Procedure:

e Weighing: Accurately weigh a precise amount of Clofibric-d4 acid (e.g., 1 mg) using an
analytical balance.

» Dissolving: Quantitatively transfer the weighed solid to a clean, dry volumetric flask of the
appropriate size.

e Solvent Addition: Add a small amount of methanol to the volumetric flask to dissolve the
solid.

e Mixing: Gently swirl the flask or use a vortex mixer to ensure the solid is completely
dissolved. An ultrasonic bath can be used to aid dissolution if necessary.

 Dilution to Volume: Once the solid is fully dissolved, add methanol to the volumetric flask
until the meniscus reaches the calibration mark.

 Homogenization: Cap the flask and invert it several times to ensure the solution is
homogeneous.
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o Storage: Transfer the stock solution to a labeled, airtight container and store it at -20°C.

Protocol 2: Preparation of Working Solutions by Serial
Dilution

This protocol describes the preparation of working solutions from the 1 mg/mL stock solution.

Materials:

1 mg/mL Clofibric-d4 acid stock solution

Methanol (LC-MS grade or equivalent)

Pipettes and sterile pipette tips

Microcentrifuge tubes or vials
Procedure:
o Labeling: Label a series of microcentrifuge tubes or vials for each desired concentration.

e Calculation: Use the formula M1V1 = M2V2 to calculate the volume of the stock solution
needed for each dilution, where:

M1 = Concentration of the stock solution

[¢]

V1 = Volume of the stock solution to be transferred

[¢]

o

M2 = Desired concentration of the working solution

o

V2 = Final volume of the working solution
e Dilution:

o For a 10 pg/mL working solution: Transfer 10 uL of the 1 mg/mL stock solution into a tube
and add 990 pL of methanol.
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o For a1 pg/mL working solution: Transfer 10 pL of the 10 pg/mL working solution into a
tube and add 90 puL of methanol.

e Mixing: Vortex each working solution thoroughly to ensure homogeneity.

o Storage: Store the working solutions at -20°C until use.

Visualization

Experimental Workflow: Clofibric-d4 Acid Solution
Preparation
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Caption: Workflow for preparing Clofibric-d4 acid solutions.
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Signaling Pathway: PPARa Activation by Clofibric Acid
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Caption: Simplified PPARa signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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